Cas no 103987-80-0 (7-Ethynylquinoline)

7-Ethynylquinoline is a versatile heterocyclic compound featuring a quinoline core with an ethynyl substituent at the 7-position. This structure imparts unique reactivity, making it valuable in organic synthesis, particularly in cross-coupling reactions such as Sonogashira and click chemistry. Its ethynyl group serves as a robust handle for further functionalization, enabling the construction of complex molecular architectures. The quinoline moiety contributes to π-conjugation, enhancing its utility in materials science, including optoelectronic applications and fluorescent probes. With high purity and stability, 7-Ethynylquinoline is a reliable intermediate for pharmaceuticals, agrochemicals, and advanced materials research. Its well-defined reactivity profile and compatibility with diverse reaction conditions underscore its importance in synthetic chemistry.
7-Ethynylquinoline structure
7-Ethynylquinoline structure
Product Name:7-Ethynylquinoline
CAS No:103987-80-0
MF:C11H7N
MW:153.179982423782
CID:1038413
PubChem ID:18931444
Update Time:2025-07-02

7-Ethynylquinoline Chemical and Physical Properties

Names and Identifiers

    • 7-Ethynylquinoline
    • EN300-1700562
    • AKOS016001704
    • 103987-80-0
    • SCHEMBL740305
    • A896319
    • CS-0309222
    • DTXSID10596601
    • MDL： MFCD18802508
    • Inchi： 1S/C11H7N/c1-2-9-5-6-10-4-3-7-12-11(10)8-9/h1,3-8H
    • InChI Key： TYEQAXHHXXPDJP-UHFFFAOYSA-N
    • SMILES： N1C=CC=C2C=CC(C#C)=CC=12

Computed Properties

  • Exact Mass: 153.057849228g/mol
  • Monoisotopic Mass: 153.057849228g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 200
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 12.9Ų

7-Ethynylquinoline Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
E205005-50mg
7-Ethynylquinoline
 103987-80-0
50mg
 $ 395.00 2022-06-05
TRC
E205005-100mg
7-Ethynylquinoline
 103987-80-0
100mg
 $ 655.00 2022-06-05
Chemenu
CM142882-1g
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 103987-80-0 95%
1g
 $929 2023-11-26
Chemenu
CM142882-1g
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1g
 $396 2021-08-05
Chemenu
CM142882-5g
7-Ethynylquinoline
 103987-80-0 95%
5g
 $884 2021-08-05
Chemenu
CM142882-10g
7-Ethynylquinoline
 103987-80-0 95%
10g
 $1328 2021-08-05
Chemenu
CM142882-25g
7-Ethynylquinoline
 103987-80-0 95%
25g
 $2216 2021-08-05
Alichem
A189006705-5g
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 $1474.00 2023-09-04
Alichem
A189006705-10g
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10g
 $2110.50 2023-09-04
Alichem
A189006705-25g
7-Ethynylquinoline
 103987-80-0 95%
25g
 $3551.00 2023-09-04

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